Cas no 208510-94-5 (1H-Indol-6-amine,2,3-dihydro-7-methyl-)

• Product Name: 1H-Indol-6-amine,2,3-dihydro-7-methyl-
• CAS No: 208510-94-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 242042
• PubChem ID: 45078998
• Update Time: 2025-04-19

1H-Indol-6-amine,2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-amine,2,3-dihydro-7-methyl-
• 1H-Indol-6-amine,2,3-dihydro-7-methyl-(9CI)
• 208510-94-5
• 7-METHYL-2,3-DIHYDRO-1H-INDOL-6-AMINE
• 7-Methylindolin-6-amine

• Inchi： 1S/C9H12N2/c1-6-8(10)3-2-7-4-5-11-9(6)7/h2-3,11H,4-5,10H2,1H3
• InChI Key： ADGMQNMUYIXGDM-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC(=C(C)C1=2)N

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 38.05